Cas no 1103289-56-0 (1-Propionylpiperidine-2-carboxylic Acid)

• Product Name: 1-Propionylpiperidine-2-carboxylic Acid
• CAS No: 1103289-56-0
• MF: C₉H₁₅NO₃
• MW: 185.220302820206
• MDL: MFCD09046790
• CID: 1071155
• Update Time: 2025-06-30

1-Propionylpiperidine-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1-Propionyl-2-piperidinecarboxylic acid
• 1-Propionylpiperidine-2-carboxylic Acid

• MDL： MFCD09046790
• Inchi： 1S/C9H15NO3/c1-2-8(11)10-6-4-3-5-7(10)9(12)13/h7H,2-6H2,1H3,(H,12,13)
• InChI Key： VKARCZKZPJUTSF-UHFFFAOYSA-N
• SMILES： OC(C1CCCCN1C(CC)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-Propionylpiperidine-2-carboxylic Acid

1-Propionylpiperidine-2-carboxylic Acid (CAS No. 1103289-56-0)

1-Propionylpiperidine-2-carboxylic acid, identified by the CAS number 1103289-56-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of piperidine derivatives, which are widely studied for their potential applications in drug design and material science. The molecule consists of a piperidine ring substituted with a propionyl group at the 1-position and a carboxylic acid group at the 2-position, making it a unique structure with versatile functional groups.

The synthesis of 1-propionylpiperidine-2-carboxylic acid typically involves multi-step organic reactions, including alkylation, oxidation, and cyclization processes. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure forms of this compound, which is crucial for its application in chiral drug development. Researchers have also explored green chemistry approaches to synthesize this compound, reducing environmental impact while maintaining high yields.

In terms of applications, 1-propionylpiperidine-2-carboxylic acid has shown promise in the development of bioactive molecules. Its piperidine ring provides a rigid framework that can be further functionalized to target specific biological pathways. For instance, studies have demonstrated its potential as a precursor for peptide-like molecules, which are essential in drug delivery systems. Additionally, the carboxylic acid group allows for easy conjugation with other moieties, enhancing its versatility in chemical modifications.

Recent research has focused on the pharmacological properties of 1-propionylpiperidine-2-carboxylic acid. Preclinical studies indicate that this compound exhibits moderate activity against certain enzymes associated with neurodegenerative diseases, such as acetylcholinesterase. Furthermore, its ability to penetrate cellular membranes makes it a candidate for drug delivery systems targeting intracellular pathogens. Collaborative efforts between chemists and biologists have led to the identification of novel analogs derived from this compound, which show improved bioavailability and efficacy.

The structural uniqueness of 1-propionylpiperidine-2-carboxylic acid also makes it an attractive candidate for materials science applications. Its rigid structure and functional groups enable the formation of self-assembled monolayers and polymer networks with tailored properties. For example, researchers have utilized this compound as a building block for stimuli-responsive materials that can change their properties in response to external stimuli such as temperature or pH changes.

In conclusion, 1-propionylpiperidine-2-carboxylic acid (CAS No. 1103289-56-0) is a versatile compound with diverse applications across multiple disciplines. Its synthesis continues to be optimized for sustainability and scalability, while its biological and materials science applications are expanding rapidly due to ongoing research efforts. As new insights into its properties emerge, this compound is poised to play an increasingly important role in both academic and industrial settings.